Cas no 5355-88-4 (9,10-Anthracenedione,1-amino-6,7-dichloro-)

• Product Name: 9,10-Anthracenedione,1-amino-6,7-dichloro-
• CAS No: 5355-88-4
• MF: C₁₄H₇Cl₂NO₂
• MW: 292.116881608963
• CID: 379794
• PubChem ID: 79314
• Update Time: 2025-06-07

9,10-Anthracenedione,1-amino-6,7-dichloro- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-amino-6,7-dichloro-
• 1-amino-6,7-dichloroanthraquinone
• 1-Amino-6,7-dichloranthrachinon
• 6,7-dichloro-1-aminoanthraquinone
• 9,1-amino-6,7-dichloro
• Anthraquinone,1-amino-6,7-dichloro
• EINECS 226-340-1
• NSC-239330
• NS00032787
• SCHEMBL8777809
• 5355-88-4
• Anthraquinone, 1-amino-6,7-dichloro-
• NSC239330
• AKOS024261117
• 1-amino-6,7-dichloroanthracene-9,10-dione
• AI3-62984
• 1-amino-6,7-dichloroanthra-9,10-quinone
• 1-AMINO-6,7-DICHLORO-9,10-DIHYDROANTHRACENE-9,10-DIONE
• 9,10-Anthracenedione, 1-amino-6,7-dichloro-
• DTXSID5063811
• 9, 1-amino-6,7-dichloro-
• NSC 239330
• YFEHGCGWUWOAFA-UHFFFAOYSA-N

• Inchi： 1S/C14H7Cl2NO2/c15-9-4-7-8(5-10(9)16)14(19)12-6(13(7)18)2-1-3-11(12)17/h1-5H,17H2
• InChI Key： YFEHGCGWUWOAFA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C(C3C=CC=C(C=3C(C=2C=1)=O)N)=O)Cl

Computed Properties

• Exact Mass: 290.98500
• Monoisotopic Mass: 290.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.16000
• LogP: 3.93220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 9,10-Anthracenedione,1-amino-6,7-dichloro-

Introduction to 9,10-Anthracenedione,1-amino-6,7-dichloro (CAS No. 5355-88-4) and Its Recent Applications in Chemical Biology

The compound 9,10-Anthracenedione,1-amino-6,7-dichloro (CAS No. 5355-88-4) is a heterocyclic aromatic ketone that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This molecule, characterized by its anthracene core substituted with amino and dichloro groups, exhibits remarkable potential in various biochemical and pharmaceutical applications. The structural features of this compound contribute to its ability to interact with biological targets, making it a valuable scaffold for drug discovery and molecular research.

In recent years, the study of 9,10-Anthracenedione,1-amino-6,7-dichloro has been extensively explored for its role in modulating biological pathways and its potential as an intermediate in the synthesis of bioactive molecules. The anthracene moiety is known for its ability to form stable complexes with biomolecules, while the amino and chloro substituents enhance its reactivity and binding affinity. These characteristics have made it a focal point in the development of novel therapeutic agents.

One of the most compelling aspects of 9,10-Anthracenedione,1-amino-6,7-dichloro is its utility in the synthesis of fluorescent probes and dyes. These probes are essential tools in cellular imaging and diagnostics, allowing researchers to visualize and track biological processes with high precision. The compound's fluorescence properties can be tuned by modifying its substituents, making it adaptable for a wide range of imaging applications.

Recent studies have also highlighted the compound's role in the development of anticancer agents. The ability of 9,10-Anthracenedione,1-amino-6,7-dichloro to interfere with critical cellular pathways has been leveraged to design molecules that inhibit tumor growth. Its structural framework allows for selective binding to cancer-specific targets, minimizing side effects on healthy cells. This has opened up new avenues for targeted cancer therapies.

The dichloro substitution on the anthracene core plays a crucial role in enhancing the reactivity of 9,10-Anthracenedione,1-amino-6,7-dichloro. These chlorine atoms facilitate nucleophilic substitution reactions, enabling the introduction of various functional groups that can further tailor the molecule's properties. This versatility makes it an attractive candidate for medicinal chemistry endeavors.

Furthermore, the amino group provides a site for further derivatization, allowing researchers to create more complex molecules with tailored biological activities. This has led to the development of novel compounds that exhibit enhanced efficacy and selectivity in therapeutic applications. The combination of these structural features makes 9,10-Anthracenedione,1-amino-6,7-dichloro a versatile tool for both academic research and industrial drug development.

In conclusion,9,10-Anthracenedione,1-amino-6,7-dichloro (CAS No. 5355-88-4) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features enable it to serve as a valuable scaffold for drug discovery and molecular imaging applications. As research continues to uncover new applications for this compound,9,10-anthracenedione,1-amino,6,7-dichloro will undoubtedly remain at the forefront of innovation in these fields.